Cas no 688337-20-4 (2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 688337-20-4
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 6243375
• PubChem ID: 4199179
• Update Time: 2025-05-25

2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide
• EU-0024548
• 2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide
• 688337-20-4
• F0599-0498
• AKOS002046966
• 2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide
• 2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(2,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C19H18ClN3O3S/c1-25-15-7-8-16(17(11-15)26-2)22-18(24)12-27-19-21-9-10-23(19)14-5-3-13(20)4-6-14/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： OCVSGFDXDLSCFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CN=C1SCC(NC1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 403.0757403g/mol
• Monoisotopic Mass: 403.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

Compound CAS No. 688337-20-4: 2-{1-(4-Chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

The compound CAS No. 688337-20-4, also known as 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities. The molecule's structure incorporates a imidazole ring substituted with a 4-chlorophenyl group, a sulfanyl group, and an acetamide moiety attached to a dimethoxyphenyl group. These structural features contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of imidazole derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The presence of the sulfanyl group in this compound suggests potential antioxidant activity, which could be beneficial in mitigating oxidative stress-related conditions. Additionally, the dimethoxyphenyl group is known to enhance bioavailability and stability, making this compound a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound meets rigorous quality standards for preclinical and clinical studies. The key steps include the formation of the imidazole ring, substitution reactions to introduce the chlorophenyl and dimethoxyphenyl groups, and finally, the coupling reaction to form the acetamide bond.

In terms of pharmacological activity, this compound has shown remarkable results in vitro assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Furthermore, preliminary animal studies have indicated that it exhibits favorable pharmacokinetic profiles, with moderate absorption and clearance rates. These findings underscore its potential as a lead compound for drug development.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that it binds effectively to target proteins through hydrogen bonding and hydrophobic interactions. This insight has guided further modifications to enhance its potency and selectivity.

In conclusion, CAS No. 688337-20-4 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetics, positions it as a strong candidate for addressing unmet medical needs. As research continues to unravel its full potential, this compound stands at the forefront of innovative therapeutic solutions.